Cas no 22935-33-7 (2-(chloromethyl)cyclobutanone)

• Product Name: 2-(chloromethyl)cyclobutanone
• CAS No: 22935-33-7
• MF: C₅H₇ClO
• MW: 118.561480760574
• CID: 3915991
• PubChem ID: 12590277
• Update Time: 2025-04-23

2-(chloromethyl)cyclobutanone Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 2-(chloromethyl)-
• 2-(chloromethyl)cyclobutanone
• AKOS006383672
• SCHEMBL5348124
• DTXSID501307036
• 2-(chloromethyl)cyclobutan-1-one
• 2-(chloromethyl)-cyclobutan-1-one
• 22935-33-7

• Inchi： 1S/C5H7ClO/c6-3-4-1-2-5(4)7/h4H,1-3H2
• InChI Key： UHIIDVMIFLBGLJ-UHFFFAOYSA-N
• SMILES： ClCC1C(CC1)=O

Computed Properties

• Exact Mass: 118.0185425g/mol
• Monoisotopic Mass: 118.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(chloromethyl)cyclobutanone

Cyclobutanone, 2-(chloromethyl)- (CAS No. 22935-33-7): A Comprehensive Overview in Modern Chemical Research

Cyclobutanone, 2-(chloromethyl)-, identified by its CAS number 22935-33-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic ketone features a four-membered ring structure with a chloromethyl substituent, making it a versatile intermediate in synthetic chemistry. Its unique molecular architecture has garnered attention for its potential applications in drug development, material science, and industrial processes.

The< strong>2-(chloromethyl) cyclobutanone moiety introduces reactivity that is highly valuable for forming carbon-carbon bonds, a crucial step in the synthesis of complex molecules. This property has made it a staple in the laboratory of medicinal chemists seeking to develop novel therapeutic agents. The compound's ability to undergo nucleophilic addition reactions allows for the facile introduction of various functional groups, thereby enabling the construction of intricate molecular frameworks.

Recent advancements in chemical biology have highlighted the< strong>CAS no 22935-33-7 compound's role in the development of bioactive molecules. Researchers have leveraged its reactivity to create derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its utility in generating compounds with potential antimicrobial and anti-inflammatory effects. These findings underscore the importance of< strong>cyclobutanone derivatives in addressing unmet medical needs.

In the context of drug discovery, the< strong>structure-activity relationship (SAR) of< strong>Cyclobutanone, 2-(chloromethyl)- has been extensively explored. By modifying its core structure, scientists have been able to fine-tune its biological activity. This approach has led to the identification of lead compounds that exhibit promising efficacy in preclinical studies. The compound's scaffold is particularly amenable to derivatization, allowing for the exploration of diverse chemical space.

The industrial significance of< strong>CAS no 22935-33-7 extends beyond pharmaceuticals. Its applications in polymer chemistry are noteworthy, where it serves as a monomer or crosslinking agent in the synthesis of specialty polymers. These materials often exhibit unique properties such as thermal stability and mechanical strength, making them suitable for high-performance applications. The compound's role in advanced material synthesis underscores its versatility and broad utility.

The synthesis of< strong>cyclobutanone derivatives presents both challenges and opportunities. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic chemistry have provided more efficient routes to these compounds. For example, transition metal-catalyzed reactions have enabled shorter synthetic sequences while maintaining excellent regioselectivity.

The environmental impact of< strong>CAS no 22935-33-7 production and application is also a critical consideration. Efforts are underway to develop greener synthetic methodologies that minimize waste and reduce energy consumption. These sustainable approaches align with global initiatives to promote environmentally responsible chemistry. By adopting such practices, the chemical industry can reduce its ecological footprint while maintaining high standards of product quality.

In summary, Cyclobutanone, 2-(chloromethyl)- (CAS No. 22935-33-7) is a multifaceted compound with far-reaching implications in chemical research and industrial applications. Its unique reactivity and structural features make it an invaluable tool for drug discovery, material science, and polymer chemistry. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of chemical innovation.